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Compound of Interest

Compound Name:
(S)-4-Benzyl-3-

propionyloxazolidin-2-one

Cat. No.: B132915 Get Quote

Abstract
This document provides a technical overview of the molecular properties of (S)-4-Benzyl-3-
propionyloxazolidin-2-one, a chiral auxiliary widely used in the asymmetric synthesis of

various pharmaceuticals and fine chemicals.[1] Key physicochemical data, including molecular

formula and weight, are presented. The methodology for the calculation of its molecular weight

is detailed, and a structural representation is provided for reference. This guide is intended for

researchers, chemists, and professionals in the field of drug development and organic

synthesis.

Physicochemical Properties
The fundamental molecular characteristics of (S)-4-Benzyl-3-propionyloxazolidin-2-one have

been determined and are summarized below. This data is critical for stoichiometric calculations

in reaction planning and for the characterization of synthesized compounds.

Identifier Value Source

Molecular Formula C₁₃H₁₅NO₃ [1][2][3][4]

Molecular Weight 233.26 g/mol [1][2][4]

CAS Number 101711-78-8 [2][4]
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Methodology for Molecular Weight Determination
The molecular weight of a compound is a fundamental property derived from its molecular

formula and the standard atomic weights of its constituent elements. It represents the mass of

one mole of the substance.

Protocol for Calculation:

Identify the Molecular Formula: The established molecular formula for (S)-4-Benzyl-3-
propionyloxazolidin-2-one is C₁₃H₁₅NO₃.[1][2][5]

Determine Elemental Composition: The formula indicates the number of atoms of each

element in one molecule:

Carbon (C): 13 atoms

Hydrogen (H): 15 atoms

Nitrogen (N): 1 atom

Oxygen (O): 3 atoms

Utilize Standard Atomic Weights: The calculation employs the standard atomic weights

provided by the International Union of Pure and Applied Chemistry (IUPAC).

Atomic weight of C ≈ 12.011 u

Atomic weight of H ≈ 1.008 u

Atomic weight of N ≈ 14.007 u

Atomic weight of O ≈ 15.999 u

Calculate Total Molecular Weight: The molecular weight is the sum of the atomic weights of

all atoms in the molecule.

Mass = (13 × 12.011) + (15 × 1.008) + (1 × 14.007) + (3 × 15.999)
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Mass = 156.143 + 15.120 + 14.007 + 47.997

Molecular Weight ≈ 233.267 g/mol

The workflow for this calculation is visualized in the diagram below.

Molecular Formula
C₁₃H₁₅NO₃

Elemental Composition
C: 13 | H: 15 | N: 1 | O: 3

Summation
Σ (Atoms × Atomic Weight)

Standard Atomic Weights
C: 12.011 | H: 1.008

N: 14.007 | O: 15.999

Molecular Weight
233.26 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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